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Compound of Interest

Compound Name: 5,8-dibromo-2-methylquinoxaline

Cat. No.: B8460725 Get Quote

Physical Properties of 5,8-dibromo-2-
methylquinoxaline: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the known physical properties of the heterocyclic compound

5,8-dibromo-2-methylquinoxaline, specifically focusing on its melting point and solubility.

Despite a thorough review of available scientific literature and chemical databases, specific

experimentally determined data for 5,8-dibromo-2-methylquinoxaline remains limited. This

document summarizes the available information on closely related compounds to provide a

predictive context for its physicochemical behavior.

Summary of Physical Properties
Due to the absence of direct experimental data for 5,8-dibromo-2-methylquinoxaline, this

section presents data for structurally analogous quinoxaline derivatives. These values can offer

an estimation of the expected properties of the target compound.
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Compound Molecular Formula Melting Point (°C) Solubility

5,8-dibromo-2-

methylquinoxaline
C₉H₆Br₂N₂ Data not available Data not available

5,8-

dibromoquinoxaline
C₈H₄Br₂N₂

198-203

(decomposes)[1]

Insoluble in water;

Soluble in alcohols,

ethers, and ketones.

[1]

5,8-dibromo-2,3-

diethylquinoxaline
C₁₂H₁₂Br₂N₂ Data not available Data not available

Computed properties for 5,8-dibromo-2-methylquinoxaline are available in public databases

such as PubChem, but these are theoretical calculations and have not been experimentally

verified.

Experimental Protocols
Detailed experimental protocols for the determination of the melting point and solubility of 5,8-
dibromo-2-methylquinoxaline are not available in the reviewed literature. However, standard

methodologies for these determinations are well-established in organic chemistry.

Melting Point Determination
A standard protocol for melting point determination would involve the following steps:

Sample Preparation: A small, dry sample of crystalline 5,8-dibromo-2-methylquinoxaline is

finely powdered and packed into a capillary tube to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus (e.g., a Thiele tube with oil bath or an

automated digital instrument) is used.

Heating: The sample is heated at a slow, controlled rate (typically 1-2 °C per minute) as it

approaches the expected melting point.

Observation: The temperature range is recorded from the point at which the first drop of

liquid appears to the point at which the entire sample has melted.
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Solubility Determination
A general procedure for determining the qualitative solubility of a compound like 5,8-dibromo-
2-methylquinoxaline is as follows:

Solvent Selection: A range of common laboratory solvents of varying polarities (e.g., water,

ethanol, methanol, acetone, ethyl acetate, dichloromethane, toluene, hexane) would be

selected.

Procedure: A small, measured amount of the solute (e.g., 10 mg) is added to a specific

volume of the solvent (e.g., 1 mL) in a test tube at a controlled temperature (e.g., 25 °C).

Observation: The mixture is agitated, and the solubility is observed and categorized (e.g.,

soluble, sparingly soluble, insoluble). For quantitative analysis, techniques such as

gravimetric analysis after solvent evaporation or spectroscopic methods (e.g., UV-Vis

spectrophotometry) using a calibration curve would be employed.

Logical Relationship of Synthesis
While experimental details for the target compound are scarce, a logical workflow for its

synthesis can be inferred from general quinoxaline synthesis methods. The most common

route involves the condensation of an o-phenylenediamine with a 1,2-dicarbonyl compound.

Starting Materials

Reaction Product3,6-dibromo-1,2-phenylenediamine

Condensation Reaction

Methylglyoxal

5,8-dibromo-2-methylquinoxaline

Cyclization &
Aromatization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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